BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Toxicological Profile of 4-
Ethylbenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethylbenzaldehyde

Cat. No.: B15571219

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of 4-
Ethylbenzaldehyde (CAS No. 4748-78-1), a fragrance ingredient and flavoring agent. The
information is compiled from a variety of sources, including safety data sheets, regulatory
assessments, and peer-reviewed literature, to support safety and risk assessment activities.

Chemical and Physical Properties

Property Value Reference
Molecular Formula C9H100 [1]
Molecular Weight 134.18 g/mol [1]
Appearance Colorless to pale yellow liquid [2]

Odor Sweet, almond-like [2]

Boiling Point 221 °C [1]

Flash Point 92 °C (closed cup)

Density 0.979 g/mL at 25 °C

Sparingly soluble in water;
Solubility soluble in organic solvents like  [2][3]

ethanol and ether.
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Toxicological Data Summary
Acute Toxicity

4-Ethylbenzaldehyde is classified as harmful if swallowed.[4][5]

. ) Classificati
Endpoint Species Route Value Reference
on
LD50 Rat (male) Oral 1900 mg/kg Category 4 [1]
Rat (male,
LD50 Oral 1970 mg/kg [6]
female)
Irritation and Sensitization
Endpoint Finding Reference
Skin Irritation May cause skin irritation. [71[81I9]
o May cause serious eye
Eye Irritation T [71[81I9]
irritation.
, o May cause respiratory
Respiratory Irritation T [71[81I9]
irritation.
A No Expected Sensitization
Induction Level (NESIL) of
Skin Sensitization 1100 pg/cm? was determined [10]

based on read-across data

from cuminaldehyde.

Repeated Dose Toxicity

Direct studies on 4-Ethylbenzaldehyde are not available. A read-across approach using

benzaldehyde (CAS No. 100-52-7) was employed.
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Ke
Study Species Route NOAEL . y- Reference
Findings
2-year
carcinogenicit Based on
y study (read- 200 decreased
Rat Oral gavage o [10]
across from mg/kg/day survival in
benzaldehyd males.
e)
Genotoxicity
4-Ethylbenzaldehyde is not considered to pose a genotoxic concern based on available data.
[10]
Metabolic
Assay Type Test System L Result Reference
Activation
S. typhimurium
Bacterial strains TA98,
Reverse TA100, TA1535, With and without )
) Negative [41[10]
Mutation Assay TA1537 and E. S9
(Ames Test) coli strain
WP2uvrA
Negative for
BlueScreen ] ) o
- With and without  cytotoxicity and [10]
Assay o
genotoxicity
Positive
(significant
) ] ) increase in
Micronucleus Zebrafish (Danio ) ]
In vivo micronucleus [11][12]

Assay

rerio)

frequency at
concentrations of
2.75-11 mg/L)
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Carcinogenicity

There is no conclusive evidence linking 4-Ethylbenzaldehyde to carcinogenic effects.[2] It is
not classified as a carcinogen by IARC, NTP, or OSHA.[1][4] A carcinogenicity study on the
read-across substance, benzaldehyde, showed no evidence of carcinogenic activity in rats and
some evidence in mice (increased incidence of benign forestomach papillomas), which is
considered a species-specific effect not relevant to humans.[10][13]

Reproductive and Developmental Toxicity

No direct data is available for 4-Ethylbenzaldehyde. A read-across to 3,4-
dimethylbenzaldehyde (CAS No. 5973-71-7) indicated a margin of exposure greater than 100
for developmental and reproductive toxicity endpoints.[10]

Experimental Protocols
Bacterial Reverse Mutation Assay (Ames Test)

The mutagenic potential of 4-Ethylbenzaldehyde was evaluated in a bacterial reverse
mutation assay conducted in compliance with Good Laboratory Practice (GLP) regulations and
in accordance with OECD Test Guideline 471.

Test System: Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and
Escherichia coli strain WP2uvrA were used.[10]

e Method: The standard plate incorporation method was employed.[10]
o Test Concentrations: Concentrations up to 5000 p g/plate were tested.[10]

o Metabolic Activation: The assay was performed with and without an exogenous metabolic
activation system (S9 mix).[10]

e Vehicle: Dimethyl sulfoxide (DMSO) was used as the solvent.[10]

o Evaluation Criteria: An increase in the mean number of revertant colonies per plate was
evaluated.

In Vivo Micronucleus Assay in Zebrafish
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The genotoxic effects of 4-Ethylbenzaldehyde were assessed by evaluating the frequency of
micronuclei in zebrafish.

Test Organism: Zebrafish (Danio rerio).[12]

Exposure Duration: 21 days.[12]

Test Concentrations: 2.75 mg/L, 5.5 mg/L, and 11 mg/L.[11][12]

Endpoint: Frequency of micronuclei in fish erythrocytes.

Histopathology: Liver tissue was also examined for pathological changes.[11][12]

Metabolic Pathway and Toxicological Assessment

Workflow
Predicted Metabolic Pathway

While specific studies on the metabolism of 4-Ethylbenzaldehyde are not detailed in the
provided search results, it is anticipated to follow a metabolic pathway similar to other aromatic
aldehydes like benzaldehyde. The primary metabolic route is likely oxidation of the aldehyde
group to the corresponding carboxylic acid, 4-ethylbenzoic acid, which can then be further
metabolized and excreted.
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Predicted Metabolic Pathway of 4-Ethylbenzaldehyde

Oxidation
(Aldehyde Dehydrogenase)

Click to download full resolution via product page

Caption: Predicted metabolic pathway of 4-Ethylbenzaldehyde.

Toxicological Assessment Workflow

The safety assessment of 4-Ethylbenzaldehyde, as presented in the RIFM fragrance

ingredient safety assessment, follows a structured workflow that incorporates existing data,

read-across approaches, and threshold of toxicological concern (TTC) concepts.
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Toxicological Assessment Workflow for 4-Ethylbenzaldehyde
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Utilize Read-Across Data
(e.g., Benzaldehyde, Cuminaldehyde)

Click to download full resolution via product page

Caption: A typical workflow for toxicological assessment.

Mechanism of Action

While the mechanism of toxicity in mammals is not well-defined, studies on the nematicidal
activity of 4-Ethylbenzaldehyde suggest a potential mechanism involving the inhibition of V-
ATPase, an enzyme crucial for various vital functions in nematodes such as nutrition and
reproduction.[14] In a zebrafish model, exposure to 4-Ethylbenzaldehyde was associated with
severe fatty infiltration in the liver, indicating potential hepatotoxicity at higher concentrations.
[11]
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Conclusion

4-Ethylbenzaldehyde exhibits low acute toxicity via the oral route and is not considered to be
genotoxic in bacterial systems.[1][10] However, an in vivo study in zebrafish indicated a
potential for genotoxicity and liver damage at the tested concentrations.[11][12] Skin and eye
irritation are potential hazards.[7][8][9] The risk assessment for repeated dose, reproductive,
and developmental toxicity has been conducted using data from structurally related read-
across compounds.[10] The available data supports the safe use of 4-Ethylbenzaldehyde as a
fragrance ingredient under the specified conditions of use.[10] Further research could provide
more detailed insights into its in vivo toxicity and mechanism of action in mammalian systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/lt_rpts/tr378.pdf
https://apsjournals.apsnet.org/doi/10.1094/PDIS-05-22-1075-RE
https://www.benchchem.com/product/b15571219#toxicological-profile-of-4-ethylbenzaldehyde
https://www.benchchem.com/product/b15571219#toxicological-profile-of-4-ethylbenzaldehyde
https://www.benchchem.com/product/b15571219#toxicological-profile-of-4-ethylbenzaldehyde
https://www.benchchem.com/product/b15571219#toxicological-profile-of-4-ethylbenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15571219?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

